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Compound of Interest

Compound Name: 1,2-di-propionylaminobenzene
CAS No.: 10268-76-5
Cat. No.: B5555459
Get Quote
. J

-1,2-phenylenebis(propanamide))

Executive Summary & Chemical Profile

1,2-Di-propionylaminobenzene (often synthesized as an intermediate for pharmaceuticals or
performance polymers) is a substituted aromatic amide. While specific Safety Data Sheet
(SDS) entries for this precise derivative may be sparse in public repositories, its structural
homology to 1,2-phenylenediamine (OPD) dictates the safety protocol.

As a Senior Application Scientist, | mandate treating this compound as a potential sensitizer
and toxicant. In acidic environments or under metabolic conditions, amide hydrolysis can
release the parent amine (1,2-phenylenediamine), which is a known sensitizer and suspected
carcinogen. Therefore, disposal procedures must prevent environmental leaching and human
exposure.

Chemical Identity Verification
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Parameter

Detail

Chemical Name

1,2-Di-propionylaminobenzene

Synonyms

-1,2-phenylenebis(propanamide);

-Dipropionyl-o-phenylenediamine

Functional Class

Aromatic Amide / Phenylenediamine Derivative

Physical State

Solid (typically off-white to tan crystalline

powder)

Primary Hazard

Skin/Eye lIrritant, Potential Sensitizer, Aquatic

Toxicity

RCRA Status

Non-listed specifically, but treat as Hazardous
Organic Waste due to toxicity potential of
hydrolysis products.[1][2][3][4]

Pre-Disposal Stabilization & Handling[1]

Before moving to the disposal phase, the compound must be stabilized to prevent accidental

exposure or reaction.

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for aromatic amides due to potential permeation.
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PPE Type Specification Rationale (Causality)

Aromatic amines/amides can
o ) permeate latex.[1] Double-
) Nitrile (Double-gloved); Min ) ]
Hand Protection gloving provides a

thickness 0.11mm _
breakthrough time buffer >480

mins.

Prevents inhalation of
Respiratory N95 (Solid) or P100 (Dust) particulates which can cause
respiratory sensitization.[1]

Standard safety glasses do not
Eye Protection Chemical Splash Goggles seal against airborne dust
fines.[1]

Prevents adherence of solid

Body Tyvek Lab Coat particulates to street clothes.
[1]

Handling & Segregation[1][5][6]

o No Oxidizers: Strictly segregate from strong oxidizers (e.g., nitrates, perchlorates). The
amide nitrogen can undergo oxidation, potentially leading to exothermic reactions or the
formation of nitro-compounds.

e Moisture Control: Keep dry. Hydrolysis is slow at neutral pH but accelerates in the presence
of moisture and acids/bases, releasing the toxic parent amine.

The Disposal Protocol (Step-by-Step)

This protocol utilizes a "Cradle-to-Grave" tracking approach.

Workflow Visualization

The following decision tree outlines the logical flow for disposing of 1,2-di-
propionylaminobenzene depending on its physical state (pure solid vs. reaction mixture).
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Waste Identification:
1,2-Di-propionylaminobenzene

Determine Physical State

Pure Substance / Precipitate

Dissolved in Reaction Mix

Stream A: Solid Waste Stream B: Solution/Mixture

Select Container:
Wide-mouth HDPE Jar
(UN Rated)

Check Solvent Type

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

Labeling:
'Hazardous Waste - Toxic Organic Solid'
Constituent: 1,2-Di-propionylaminobenzene

Select Container:
Narrow-mouth HDPE/Glass Carboy

J

Labeling:
List ALL Solvents + Solute
Check 'Toxic' Hazard

e

Secondary Containment
(Spill Tray)

Manifest & Pickup

(Destruction via Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and packaging of 1,2-di-propionylaminobenzene
waste streams.

Detailed Operational Steps
Stream A: Solid Waste (Pure Compound or Precipitate)[1]

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Transfer: Transfer the solid using a disposable spatula. Do not generate dust. If dust
generation is unavoidable, perform inside a fume hood.

o Decontamination: Wipe the exterior of the container and the spatula with a Kimwipe
dampened with ethanol. Dispose of the Kimwipe and spatula in the same solid waste
container.

e Labeling: Apply a hazardous waste label.
o Chemical Name: 1,2-Di-propionylaminobenzene.

o Hazard Check: Toxic, Irritant.

Stream B: Liquid Waste (Reaction Mixtures)[1]

e Segregation: Determine the primary solvent.
o If dissolved in Dichloromethane (DCM) or Chloroform

Halogenated Waste.

o If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate
Non-Halogenated Waste.

o Compatibility Check: Ensure no strong acids are present in the waste carboy. Acidic
conditions can catalyze hydrolysis back to phenylenediamine over time. If the solution is
highly acidic, neutralize to pH 6-8 before adding to the organic waste carboy.
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e Labeling: List the solvent and the solute (1,2-di-propionylaminobenzene) with approximate
concentration.

Regulatory Compliance & Waste Classification

Although 1,2-di-propionylaminobenzene is not explicitly "P-listed" or "U-listed" by name in 40
CFR 261.33, laboratory compliance requires a "Determination by Knowledge."

o Waste Characterization: Due to the 1,2-phenylenediamine backbone, this waste should be
treated with the same rigor as K181 wastes (hazardous wastes from the production of
dyes/pigments involving phenylenediamines).

o EPA Waste Codes:
o If the waste exhibits ignitability (due to solvent): DOO1.

o If toxicity characteristic leaching procedure (TCLP) is not performed, the generator must
assume toxicity based on the parent amine: Manage as Hazardous Waste.

o Destruction Method: The only acceptable final disposal method is High-Temperature
Incineration. This ensures the thermal destruction of the aromatic ring and amide bonds,
preventing environmental accumulation.

Emergency Contingencies

Spill Cleanup Procedure:

e Evacuate: Clear the immediate area of unnecessary personnel.
o PPE: Don double nitrile gloves, goggles, and N95 respirator.

o Containment:

o Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste
bag.

o Liquid: Absorb with vermiculite or sand. Do not use combustible materials like sawdust if
oxidizers are nearby.
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o Decontamination: Scrub the surface with a soap/water solution. Collect all cleanup materials
into the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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